Cas no 1185298-82-1 (1-3-(Chloromethyl)phenyl-3,5-dimethyl-1H-pyrazole Hydrochloride)

• Product Name: 1-3-(Chloromethyl)phenyl-3,5-dimethyl-1H-pyrazole Hydrochloride
• CAS No: 1185298-82-1
• MF: C₁₂H₁₄Cl₂N₂
• MW: 257.158960819244
• MDL: MFCD12028461
• CID: 1207792
• PubChem ID: 46737079
• Update Time: 2025-05-27

1-3-(Chloromethyl)phenyl-3,5-dimethyl-1H-pyrazole Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[3-(chloromethyl)phenyl]-3,5-dimethyl-1h-pyrazole Hydrochloride
• 1-[3-(chloromethyl)phenyl]-3,5-dimethylpyrazole;hydrochloride
• AKOS015846511
• 1-[3-(Chloromethyl)phenyl]-3,5-dimethyl-1H-pyrazole HCl
• 1185298-82-1
• MFCD12028461
• 1-[3-(chloromethyl)phenyl]-3,5-dimethylpyrazole hydrochloride
• 1-(3-(Chloromethyl)phenyl)-3,5-dimethyl-1H-pyrazole hydrochloride
• BS-37148
• 1-[3-(Chloromethyl)phenyl]-3,5-dimethyl-1H-pyrazole hydrochloride, AldrichCPR
• 1-3-(Chloromethyl)phenyl-3,5-dimethyl-1H-pyrazole Hydrochloride

• MDL： MFCD12028461
• Inchi： 1S/C12H13ClN2.ClH/c1-9-6-10(2)15(14-9)12-5-3-4-11(7-12)8-13;/h3-7H,8H2,1-2H3;1H
• InChI Key： YKKBNKGGJOKTHG-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC(=C1)N1C(C)=CC(C)=N1.Cl

Computed Properties

• Exact Mass: 256.0534038g/mol
• Monoisotopic Mass: 256.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8Ų

1-3-(Chloromethyl)phenyl-3,5-dimethyl-1H-pyrazole Hydrochloride Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-3-(Chloromethyl)phenyl-3,5-dimethyl-1H-pyrazole Hydrochloride

Recent Advances in the Study of 1-3-(Chloromethyl)phenyl-3,5-dimethyl-1H-pyrazole Hydrochloride (CAS: 1185298-82-1)

1-3-(Chloromethyl)phenyl-3,5-dimethyl-1H-pyrazole Hydrochloride (CAS: 1185298-82-1) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of anti-inflammatory and anticancer drugs. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

The compound's unique structural features, including the chloromethyl and dimethylpyrazole moieties, contribute to its reactivity and ability to interact with biological targets. Recent publications have explored its role as a precursor in the synthesis of more complex molecules, such as kinase inhibitors and modulators of inflammatory pathways. For instance, a 2023 study demonstrated its efficacy in inhibiting specific protein kinases involved in cancer cell proliferation, suggesting its potential as a scaffold for targeted therapies.

In addition to its synthetic utility, 1-3-(Chloromethyl)phenyl-3,5-dimethyl-1H-pyrazole Hydrochloride has been investigated for its direct biological effects. Preliminary in vitro studies have shown that it can modulate the activity of certain enzymes involved in inflammatory responses, making it a candidate for further development as an anti-inflammatory agent. Researchers have also noted its stability under physiological conditions, which is a critical factor for its potential use in vivo.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Ongoing research is focused on structural modifications to enhance its selectivity and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1-3-(Chloromethyl)phenyl-3,5-dimethyl-1H-pyrazole Hydrochloride represents a versatile and promising compound in the realm of drug discovery. Its dual role as a synthetic intermediate and a biologically active molecule underscores its importance in current research. Future studies will likely explore its applications in a broader range of therapeutic areas, further solidifying its place in the pharmaceutical pipeline.